Cas no 38070-93-8 (2,2-Dimethylpyrano-3-methoxyflavon)

2,2-Dimethylpyrano-3-methoxyflavon structure
38070-93-8 structure
Product Name:2,2-Dimethylpyrano-3-methoxyflavon
CAS No:38070-93-8
MF:C21H18O4
MW:334.365226268768
CID:1999237
PubChem ID:14033983
Update Time:2025-04-21

2,2-Dimethylpyrano-3-methoxyflavon Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dimethylpyrano-3-methoxyflavon
    • 3-methoxy-8,8-dimethyl-2-phenyl-8H-pyrano[2,3-f]chromen-4-one
    • karanjachromene
    • pongaflavone
    • 2-PHENYL-3-METHOXY-8,8-DIMETHYL-4H,8H-BENZO[1,2-B:3,4-B']DIPYRAN-4-ONE
    • CHEMBL2204384
    • Q6368483
    • 4J8H5LNY6T
    • QCLBGWSAIHOGCA-UHFFFAOYSA-
    • 38070-93-8
    • 3-Methoxy-8,8-dimethyl-2-phenyl-4H,8H-benzo(1,2-b:3,4-b')dipyran-4-one
    • LMPK12111544
    • 3-Methoxy-8,8-dimethyl-2-phenyl-4H,8H-pyrano[2,3-f]chromen-4-one
    • 3-Methoxy-8,8-dimethyl-2-phenylpyrano(2,3-f)chromen-4(8H)-one
    • 4H,8H-Benzo(1,2-b:3,4-b')dipyran-4-one, 3-methoxy-8,8-dimethyl-2-phenyl-
    • UNII-4J8H5LNY6T
    • 2-Phenyl-3-methoxy-8,8-dimethyl-4H,8H-benzo(1,2-b:3,4-b')dipyran-4-one
    • DTXSID701029319
    • 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one, 3-methoxy-8,8-dimethyl-2-phenyl-
    • 3-methoxy-8,8-dimethyl-2-phenylpyrano[2,3-f]chromen-4-one
    • InChI=1/C21H18O4/c1-21(2)12-11-14-16(25-21)10-9-15-17(22)20(23-3)18(24-19(14)15)13-7-5-4-6-8-13/h4-12H,1-3H3
    • 3-Methoxy-8,8-dimethyl-2-phenyl-4H,8H-benzo[1,2-b:3,4-b']dipyran-4-one
    • DB-261393
    • Inchi: 1S/C21H18O4/c1-21(2)12-11-14-16(25-21)10-9-15-17(22)20(23-3)18(24-19(14)15)13-7-5-4-6-8-13/h4-12H,1-3H3
    • InChI Key: QCLBGWSAIHOGCA-UHFFFAOYSA-N
    • SMILES: O1C2C=CC3C(C(=C(C4C=CC=CC=4)OC=3C=2C=CC1(C)C)OC)=O

Computed Properties

  • Exact Mass: 334.12050905g/mol
  • Monoisotopic Mass: 334.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 597
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 44.8Ų
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